Cas no 391927-02-9 (Oxazole,5-(2-methoxyphenyl)-)

• Product Name: Oxazole,5-(2-methoxyphenyl)-
• CAS No: 391927-02-9
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD09749680
• CID: 299235
• PubChem ID: 16740676
• Update Time: 2025-06-08

Oxazole,5-(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Oxazole,5-(2-methoxyphenyl)-
• 5-(2-Methoxyphenyl)oxazole
• 5-(4-CHLORO-PHENYL)-OXAZOLE
• 5-(2-methoxyphenyl)isoxazole-3-carboxylic acid
• 5-(2-Methoxy-phenyl)-isoxazole-3-carboxylic acid
• AC1O5HU9
• AC1Q450R
• CTK5C5349
• F1967-0230
• SureCN1178011
• 848608-55-9
• 4-(5-FORMYL-2-FURYL)BENZOICACID
• MFCD09749680
• FT-0754435
• E90233
• 5-(2-methoxyphenyl)-1,3-oxazole
• 391927-02-9
• Oxazole,5-(3-methoxyphenyl)-
• CHEMBL3354463
• DTXSID80587622
• GUXQZEQRJQEFPO-UHFFFAOYSA-N
• 5-(2-METHOXY-PHENYL)OXAZOLE
• SCHEMBL1906120
• AKOS005254929

• MDL： MFCD09749680
• Inchi： 1S/C10H9NO2/c1-12-9-5-3-2-4-8(9)10-6-11-7-13-10/h2-7H,1H3
• InChI Key： GUXQZEQRJQEFPO-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 175.06337
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• Density: 1.258
• Boiling Point: 292.9°Cat760mmHg
• Flash Point: 131°C
• PSA: 35.26

Additional information on Oxazole,5-(2-methoxyphenyl)-

Comprehensive Overview of Oxazole,5-(2-methoxyphenyl)- (CAS No. 391927-02-9)

The compound Oxazole,5-(2-methoxyphenyl)- (CAS No. 391927-02-9) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This oxazole derivative is characterized by a five-membered ring containing both nitrogen and oxygen atoms, which contributes to its reactivity and versatility. Researchers and industry professionals are increasingly interested in this compound for its potential use in pharmaceuticals, agrochemicals, and material science.

One of the most frequently searched questions about Oxazole,5-(2-methoxyphenyl)- is its role in drug discovery. The oxazole ring is a common motif in medicinal chemistry, often found in molecules with antibacterial, antiviral, and anti-inflammatory properties. The presence of the 2-methoxyphenyl group in this compound further enhances its potential as a building block for novel therapeutics. Recent studies have explored its use in targeting specific enzymes or receptors, making it a hot topic in the context of personalized medicine and targeted drug delivery.

Another area of interest is the synthesis and optimization of Oxazole,5-(2-methoxyphenyl)-. Chemists are actively investigating greener and more efficient synthetic routes to produce this compound, aligning with the global push toward sustainable chemistry. Keywords like "green synthesis of oxazole derivatives" and "catalytic methods for heterocyclic compounds" are trending in academic and industrial research. The compound’s stability under various conditions also makes it a candidate for use in advanced materials, such as organic semiconductors or luminescent materials.

In addition to its scientific applications, Oxazole,5-(2-methoxyphenyl)- has also been a subject of interest in analytical chemistry. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize and quantify this compound. Searches related to "analytical methods for oxazole detection" and "spectroscopic properties of 5-(2-methoxyphenyl)oxazole" reflect the growing demand for reliable quality control measures in its production and application.

The safety and handling of Oxazole,5-(2-methoxyphenyl)- are also frequently discussed topics. While it is not classified as a hazardous material, proper storage and handling protocols are essential to ensure its stability and longevity. Researchers often look for guidelines on "safe storage of heterocyclic compounds" and "best practices for handling oxazole derivatives" to maintain laboratory safety standards.

Looking ahead, the future of Oxazole,5-(2-methoxyphenyl)- appears promising. With ongoing advancements in synthetic chemistry and material science, this compound is poised to play a pivotal role in the development of next-generation technologies. Whether it’s in the realm of pharmaceuticals, agrochemicals, or advanced materials, the versatility of this oxazole derivative ensures its relevance in cutting-edge research and industrial applications for years to come.